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Compound of Interest

(2-Dodecen-1-yl)succinic
Compound Name:
anhydride

cat. No.: B7823377

A Technical Guide to (2-Dodecen-1-yl)succinic
Anhydride

(2-Dodecen-1-yl)succinic anhydride is a chemical compound with diverse applications,
primarily utilized in various industrial manufacturing processes. This guide provides an
overview of its fundamental chemical properties for researchers, scientists, and drug
development professionals.

Core Molecular Data

The fundamental quantitative data for (2-Dodecen-1-yl)succinic anhydride is summarized in
the table below. This information is critical for stoichiometric calculations, analytical
characterization, and formulation development.

Property Value Citations
Molecular Formula Ci6H2603 [L213141I5106]
Molecular Weight 266.38 g/mol [21131141[5]16]
CAS Number 19780-11-1 [LI[21[4115]1(6]

Physicochemical Properties
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(2-Dodecen-1-yl)succinic anhydride is described as a solid with a melting point in the range
of 41-43 °C and a boiling point of 180-182 °C at 5 mmHg.[5][7] It is moisture-sensitive and will
react with water to form the corresponding dicarboxylic acid.[8] This reactivity is a key
consideration in its handling, storage, and application.

Industrial and Research Applications

While detailed experimental protocols for specific drug development pathways are not readily
available in the public domain, the primary applications of (2-dodecen-1-yl)succinic
anhydride are in industrial settings. It is commonly used in polymerization reactions for the
manufacturing of plastics and resins.[9] Additionally, it serves as a raw material for coatings,
inks, and in textile manufacturing.[9] In a broader context, it is classified as a biochemical
reagent that can be used as a biological material or organic compound for life science-related
research.[9][10]

The general workflow for the industrial utilization of (2-Dodecen-1-yl)succinic anhydride often
involves its reaction with other molecules to form larger polymers or functionalized surfaces. A
simplified logical workflow is depicted below.
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Caption: A simplified logical workflow for the industrial application of (2-Dodecen-1-yl)succinic
anhydride.

Experimental Protocols

Detailed, publicly available experimental protocols for the use of (2-Dodecen-1-yl)succinic
anhydride in specific biological signaling pathways or drug development are limited. Its primary
documented use is as a chemical intermediate. The protocols for its use would be highly
dependent on the specific reaction and desired product. For instance, in a polymerization
reaction, the protocol would detail the reaction conditions such as temperature, pressure,

catalyst, and the molar ratios of the reactants.
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Safety and Handling

(2-Dodecen-1-yl)succinic anhydride is an irritant to the skin, eyes, and mucous membranes.
[8] It is combustible and incompatible with water and strong oxidizing agents.[8] Proper
personal protective equipment, including gloves, eye protection, and a respirator, should be
used when handling this chemical.[8] It should be stored in a cool, dry place, protected from
light and moisture.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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